Cas no 785713-79-3 (3-(2-methylphenoxy)methylpiperidine)

• Product Name: 3-(2-methylphenoxy)methylpiperidine
• CAS No: 785713-79-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD06248326
• CID: 554419
• PubChem ID: 18524094
• Update Time: 2025-06-27

3-(2-methylphenoxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-((o-Tolyloxy)methyl)piperidine
• 3-[(2-Methylphenoxy)methyl]piperidine
• Piperidine, 3-[(2-methylphenoxy)methyl]- (9CI)
• Piperidine,3-[(2-methylphenoxy)methyl]-
• 2-methyl-1-(3-piperidylmethoxy)benzene
• 3-(2-methylphenoxymethyl)piperidine
• 3-o-Tolyloxymethyl-piperidine
• AG-A-54569
• Ambcb4004499
• CTK6C2263
• MolPort-002-029-161
• DTXSID10594445
• BS-38487
• 3-[(2-METHYLPHENOXY)METHYL]-PIPERIDINE
• CS-0319425
• MFCD06248326
• SB43126
• SCHEMBL18694484
• C78467
• AKOS000182640
• 3-o-tolyloxymethyl-piperidine, AldrichCPR
• 785713-79-3
• AKOS022184955
• 3-(2-methylphenoxy)methylpiperidine

• MDL： MFCD06248326
• Inchi： 1S/C13H19NO/c1-11-5-2-3-7-13(11)15-10-12-6-4-8-14-9-12/h2-3,5,7,12,14H,4,6,8-10H2,1H3
• InChI Key： ZWNDUYVBAKNEOH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CC1CNCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-methylphenoxy)methylpiperidine

3-(2-Methylphenoxy)methylpiperidine

The compound 3-(2-methylphenoxy)methylpiperidine (CAS No. 785713-79-3) is a fascinating organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound, also known as methylpiperidine derivative, has garnered significant attention due to its unique structural properties and potential for use in drug development and material science.

Structural Insights: The molecule consists of a piperidine ring, a six-membered cyclic amine, substituted with a 2-methylphenoxy group at the 3-position. This substitution introduces steric and electronic effects that influence the compound's reactivity and solubility. The 2-methylphenoxy group adds aromaticity and hydrophobicity, making it suitable for various chemical reactions and biological interactions.

Synthesis and Characterization: Recent studies have explored novel synthetic routes for 3-(2-methylphenoxy)methylpiperidine, leveraging advanced catalytic techniques to enhance yield and purity. Researchers have employed microwave-assisted synthesis and continuous flow reactors to optimize the reaction conditions. The compound has been characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing detailed insights into its molecular structure.

Applications in Drug Development: The compound has shown promise in the field of medicinal chemistry, particularly in the design of bioactive molecules. Its ability to act as a scaffold for drug design has been highlighted in recent research papers. For instance, studies have demonstrated its potential as an antidepressant agent, where it exhibits selective serotonin reuptake inhibition properties. Additionally, its role as a neuroprotective agent has been explored in models of neurodegenerative diseases.

Environmental Impact: Recent environmental studies have evaluated the biodegradability and toxicity of 3-(2-methylphenoxy)methylpiperidine. Research indicates that under aerobic conditions, the compound undergoes microbial degradation, reducing its environmental persistence. However, further studies are required to assess its long-term impact on aquatic ecosystems.

Industrial Uses: Beyond pharmaceutical applications, methylpiperidine derivatives find utility in the synthesis of advanced materials. For example, they are used as intermediates in the production of high-performance polymers and surfactants. Their ability to form stable complexes with metal ions makes them valuable in catalysis and materials science.

Future Directions: Ongoing research is focused on expanding the functionalization of 3-(2-methylphenoxy)methylpiperidine to create libraries of structurally diverse compounds for high-throughput screening. Collaborative efforts between academic institutions and industry are driving innovations in its application across multiple sectors.